Cas no 405264-04-2 (2-fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 405264-04-2
• MF: C₇H₃ClF₄O₂S
• MW: 262.609133958817
• MDL: MFCD12032173
• CID: 841090
• PubChem ID: 13009427
• Update Time: 2025-04-19

2-fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-fluoro-6-(trifluoromethyl)-
• 2-fluoro-6-(trifluoroMethyl)benzene-1-sulfonyl chloride
• 2-fluoro-6-trifluoromethylbenzenesulfonyl chloride
• 2-fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride

• MDL： MFCD12032173
• Inchi： 1S/C7H3ClF4O2S/c8-15(13,14)6-4(7(10,11)12)2-1-3-5(6)9/h1-3H
• InChI Key： VVCAQQGQZZLRJK-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=CC=1C(F)(F)F)F)(=O)=O

Computed Properties

• Exact Mass: 261.9478409g/mol
• Monoisotopic Mass: 261.9478409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.603
• Boiling Point: 251 ºC
• Flash Point: 105 ºC
• PSA: 42.52000
• LogP: 3.85280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes